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Compound of Interest

Compound Name: Poricoic acid B

Cat. No.: B10825330 Get Quote

Essential Safety and Handling Guide for Poricoic
Acid B
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Poricoic acid B. As a compound with potential anti-tumor and cytotoxic properties, stringent

adherence to these protocols is mandatory to ensure personnel safety and environmental

protection.

Quantitative Data Summary
While specific toxicological data such as LD50 and occupational exposure limits for Poricoic
acid B are not readily available in published literature, its known biological activity necessitates

handling it as a potent, hazardous compound. The following table summarizes its known

physical and chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10825330?utm_src=pdf-interest
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.benchchem.com/product/b10825330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃₀H₄₄O₅ PubChem[1]

Molar Mass 484.67 g/mol ChemBK, PubChem[1][2]

Appearance White crystalline powder ChemBK[2]

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents.

ChemBK[2]

Storage Conditions 2-8°C ChemBK[2]

Cytotoxicity

Significantly cytotoxic to

leukemia HL-60 cells (GI₅₀ =

39.3 nM)

TargetMol[3]

Personal Protective Equipment (PPE)
Due to its cytotoxic nature, a comprehensive PPE strategy is required at all times when

handling Poricoic acid B.

Body Protection: A disposable, solid-front gown with long sleeves and tight-fitting cuffs is

mandatory. Gowns should be changed immediately if contaminated.

Hand Protection: Double gloving with chemotherapy-rated nitrile gloves is required. The

outer glove should be changed regularly and immediately after any suspected

contamination. The inner glove should be worn under the cuff of the gown.

Eye and Face Protection: ANSI-rated safety glasses with side shields or chemical splash

goggles must be worn. A full-face shield is required when there is a risk of splashes or

aerosol generation.

Respiratory Protection: When handling the powder outside of a certified containment system,

a NIOSH-approved N95 or higher-level respirator is required to prevent inhalation of airborne

particles.
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Operational Plan: Safe Handling and Experimental
Protocols
All work with Poricoic acid B, particularly the handling of the pure compound and the

preparation of stock solutions, must be conducted in a certified Class II Type B2 Biological

Safety Cabinet (BSC) or a similar containment device that is vented to the outside.

Protocol for Reconstitution:

Preparation: Before starting, ensure the BSC is clean and decontaminated. Gather all

necessary materials, including Poricoic acid B, a suitable solvent (e.g., DMSO), sterile

vials, and micropipettes.

Donning PPE: Put on all required PPE as described in Section 2.

Weighing: If weighing the powder, do so within the BSC on a tared weigh boat.

Reconstitution: Slowly add the solvent to the vial containing the Poricoic acid B powder to

the desired concentration. Cap the vial securely and vortex until the compound is fully

dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and a "Cytotoxic" warning.

Decontamination: Wipe the exterior of the vial and all equipment used within the BSC with a

suitable deactivating agent (e.g., a solution of sodium hypochlorite followed by sodium

thiosulfate, or a commercially available cytotoxic drug decontamination agent), followed by

70% ethanol.

Doffing PPE: Remove PPE in the designated area, ensuring no contamination of skin or

clothing. Dispose of all disposable PPE as cytotoxic waste.

Disposal Plan
All materials that come into contact with Poricoic acid B must be treated as cytotoxic waste

and disposed of according to institutional and local regulations.
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Waste Segregation:

Sharps: Needles, syringes, and glass vials must be placed in a puncture-resistant, clearly

labeled "Cytotoxic Sharps" container.

Solid Waste: Contaminated gloves, gowns, bench paper, and plasticware must be

disposed of in a designated, leak-proof "Cytotoxic Waste" container, typically a yellow or

specially marked bag or bin.[4][5][6]

Liquid Waste: Unused solutions and contaminated liquids should be collected in a sealed,

labeled "Cytotoxic Liquid Waste" container. Do not pour any solutions containing Poricoic
acid B down the drain.

Waste Pickup: Follow your institution's procedures for the pickup and incineration of cytotoxic

waste by a licensed hazardous waste contractor.

Experimental Workflow Visualization
The following diagram outlines the essential workflow for the safe handling of Poricoic acid B.
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Workflow for Safe Handling of Poricoic Acid B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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